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Compound of Interest

Compound Name: Reproterol Hydrochloride

Cat. No.: B10775827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Reproterol Hydrochloride, a selective
beta-2 adrenergic receptor agonist utilized in the management of respiratory conditions. This
document consolidates critical chemical identifiers, pharmacological data, and outlines its
mechanism of action through detailed signaling pathways.

Core Chemical Identifiers

Reproterol Hydrochloride is a well-characterized compound with established identifiers
crucial for research and regulatory purposes.
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Identifier Value Citation
CAS Number 13055-82-8 [11[21[3]14]
7-[3-[[2-(3,5-

dihydroxyphenyl)-2-
IUPAC Name hydroxyethyllamino]propyl]-1,3
-dimethyl-3,7-dihydro-1H-

purine-2,6-dione hydrochloride

[1](2]

Molecular Formula C18H24CIN505 [11[2]
Molecular Weight 425.87 g/mol [21[31[5]
Parent Compound CAS 54063-54-6 (Reproterol) [2][6]

Synonyms and Brand Names

A variety of synonyms and brand names have been associated with Reproterol

Hydrochloride throughout its clinical and research history.

Type Name

Citation

Reproterol HCI, D-1959, D

Synonyms
1959, W-2946M

[1]2]

Bronchospasmin, Asmaterolo,
Brand Names )
Bronchodil

[1]14]

Pharmacological Profile

Reproterol is a short-acting 2-adrenoreceptor agonist.[6] Its primary therapeutic application is

in the treatment of asthma and other chronic obstructive pulmonary diseases (COPD).[2][7]

The hydrochloride salt form enhances the stability and solubility of the active compound.

Mechanism of Action: Signaling Pathway

Reproterol Hydrochloride exerts its therapeutic effects through the stimulation of beta-2

adrenergic receptors, primarily located on the smooth muscle cells of the bronchial airways.
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This interaction initiates a well-defined signaling cascade, leading to bronchodilation.
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Caption: Signaling pathway of Reproterol leading to bronchodilation.

Experimental Protocols

While specific, detailed experimental protocols for Reproterol Hydrochloride are proprietary
to the developing and manufacturing entities, the following outlines a general workflow for in

vitro assessment of its efficacy.
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Start: Cell Culture

Culture human bronchial
smooth muscle cells

'

Induce muscle contraction
(e.g., with histamine)

Apply varying concentrations
of Reproterol Hydrochloride

Measure muscle relaxation
(e.g., via impedance sensing)

Analyze dose-response curve
and determine EC50

End: Efficacy Assessment
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Caption: General workflow for in vitro efficacy testing of Reproterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Reproterol Hydrochloride: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775827#reproterol-hydrochloride-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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